Cas no 1214386-78-3 (4,6-Di(pyridin-4-yl)pyrimidine)

4,6-Di(pyridin-4-yl)pyrimidine is a heterocyclic organic compound featuring a central pyrimidine ring flanked by two pyridin-4-yl substituents. This structure imparts strong coordination properties, making it a valuable ligand in transition metal complexes for catalytic and material science applications. Its rigid, planar geometry and nitrogen-rich framework enhance binding affinity, particularly in supramolecular chemistry and metal-organic frameworks (MOFs). The compound's stability and electron-delocalizing characteristics also make it suitable for optoelectronic materials, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. High purity grades ensure reproducibility in research and industrial processes, while its synthetic versatility allows for further functionalization to tailor properties for specific applications.

4,6-Di(pyridin-4-yl)pyrimidine structure

1214386-78-3 structure

Product Name:4,6-Di(pyridin-4-yl)pyrimidine

CAS No:1214386-78-3

MF:C₁₄H₁₀N₄

MW:234.25600194931

CID:1015654

PubChem ID:46316691

Update Time:2025-05-28

4,6-Di(pyridin-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4,6-Di(pyridin-4-yl)pyrimidine
- SCHEMBL17694991
- 4,6-BIS(PYRIDIN-4-YL)PYRIMIDINE
- 4,6-dipyridin-4-ylpyrimidine
- A909492
- CS-0203098
- 1214386-78-3
- 4,6-Di(4-pyridinyl)pyrimidine
- MDL： MFCD15476672
- Inchi： 1S/C14H10N4/c1-5-15-6-2-11(1)13-9-14(18-10-17-13)12-3-7-16-8-4-12/h1-10H
- InChI Key： LZYRMOSOYHZZSC-UHFFFAOYSA-N
- SMILES： N1C=NC(=CC=1C1C=CN=CC=1)C1C=CN=CC=1

Computed Properties

Exact Mass: 234.090546336g/mol
Monoisotopic Mass: 234.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 51.6Å²

4,6-Di(pyridin-4-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM317961-1g	4,6-Di(pyridin-4-yl)pyrimidine	1214386-78-3	95%	1g	$425	2023-02-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D927768-1g	4,6-Di(pyridin-4-yl)pyrimidine	1214386-78-3	95%	1g	￥6,120.00	2022-01-10
Chemenu	CM317961-1g	4,6-Di(pyridin-4-yl)pyrimidine	1214386-78-3	95%	1g	$425	2021-08-18
Ambeed	A436360-5g	4,6-Di(pyridin-4-yl)pyrimidine	1214386-78-3	98%	5g	$3015.0	2025-02-25